molecular formula C10H13NO2 B8593388 N-(4-hydroxy-2,3,6-trimethylphenyl)formamide

N-(4-hydroxy-2,3,6-trimethylphenyl)formamide

Cat. No.: B8593388
M. Wt: 179.22 g/mol
InChI Key: GOFKUPUHFLPRKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-hydroxy-2,3,6-trimethylphenyl)formamide is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13NO2

Molecular Weight

179.22 g/mol

IUPAC Name

N-(4-hydroxy-2,3,6-trimethylphenyl)formamide

InChI

InChI=1S/C10H13NO2/c1-6-4-9(13)7(2)8(3)10(6)11-5-12/h4-5,13H,1-3H3,(H,11,12)

InChI Key

GOFKUPUHFLPRKX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1NC=O)C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Amino-2,3,5-trimethylphenol (100 g, 662 mmol) was dissolved in formic acid (500 ml). The mixture was heated under reflux for 36 hours. The reaction mixture was poured into ice-cold water. The precipitated crystals were filtered, washed with water and dried. The crude crystals obtained were recrystallized from ethanol to obtain the desired compound (85.9 g, yield: 72.5%), m.p. 219°-220° C.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Yield
72.5%

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